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Compound of Interest

2-Cyano-3,3-
Compound Name:
bis(methylthio)acrylamide

cat. No.: B1302505

Essential Safety and Handling Guide for 2-
Cyano-3,3-bis(methylthio)acrylamide

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Cyano-3,3-bis(methylthio)acrylamide (CAS No. 17823-69-7). The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Chemical Identifier:
e Name: 2-Cyano-3,3-bis(methylthio)acrylamide
e CAS Number: 17823-69-7

e Molecular Formula: C6H8N20S2[1]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Cyano-3,3-bis(methylthio)acrylamide is classified with the signal word "Warning" and is
associated with the following hazard statements:

e H302: Harmful if swallowed.
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H315: Causes skin irritation.

H319: Causes serious eye irritation.[2]

H332: Harmful if inhaled.[2]

H335: May cause respiratory irritation.

Due to the potential hazards, the following personal protective equipment is mandatory when
handling this compound.

PPE Category Required Equipment Specification/Standard

o Conforming to OSHA 29 CFR
] Safety glasses with side-
Eye and Face Protection ) 1910.133 or European
shields or goggles
Standard EN166[3]

] ] Follow manufacturer's
) ) Chemical-resistant gloves o
Skin Protection . specifications for breakthrough
(e.g., nitrile rubber) ) )
time and permeation rate.

Lab coat, long pants, and
Protective clothing closed-toe shoes to prevent

skin exposure.[2][3]

Required if exposure limits are
NIOSH/MSHA or European

Respiratory Protection Standard EN 149 approved

exceeded or if irritation is

) experienced. Use within a
respirator ,
chemical fume hood.[3]

Operational Plan for Safe Handling

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe
laboratory environment.

1. Engineering Controls:

« Always handle 2-Cyano-3,3-bis(methylthio)acrylamide in a well-ventilated area, preferably
within a certified chemical fume hood.[3]
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Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.[3]

. Handling Procedures:

Avoid the formation of dust and aerosols.[4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

Avoid contact with skin and eyes.[2][4]

Wash hands thoroughly after handling the compound.[2]

Contaminated work clothing should not be allowed out of the workplace.[6]

. Storage:

Store in a cool, dry, and well-ventilated area.

Keep in a dark place under an inert atmosphere. Recommended storage temperature is 2-
8°C.

Store locked up.[6]

. Emergency Procedures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Continue rinsing and seek medical
advice.[6]

In case of skin contact: Immediately wash off with plenty of soap and water for at least 15
minutes. Remove contaminated clothing and wash it before reuse. If skin irritation or rash
occurs, get medical advice/attention.[6]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[2]
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« If swallowed: Call a poison control center or doctor immediately. Do NOT induce vomiting.
Rinse mouth.[5][6]

Disposal Plan

Proper disposal of 2-Cyano-3,3-bis(methylthio)acrylamide and its containers is critical to
prevent environmental contamination.

e Chemical Waste: Dispose of the chemical waste by entrusting it to a licensed chemical
destruction plant or through controlled incineration with flue gas scrubbing.[4] Disposal must
be in accordance with local and national regulations.[2] Do not discharge into sewer
systems.[4]

» Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning. Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill. Combustible packaging materials may be
incinerated.[4]

Experimental Workflow Diagram

The following diagram outlines the standard workflow for handling 2-Cyano-3,3-
bis(methylthio)acrylamide in a laboratory setting.
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Caption: Workflow for safe handling of 2-Cyano-3,3-bis(methylthio)acrylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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